Cas no 658076-63-2 ((2R,6R)-rel-tert-Butyl 4-(hydroxymethyl)-2,6-dimethylpiperidine-1-carboxylate)

(2R,6R)-rel-tert-Butyl 4-(hydroxymethyl)-2,6-dimethylpiperidine-1-carboxylate is a chiral piperidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a hydroxymethyl substituent. Its stereochemistry, defined by the (2R,6R)-relative configuration, makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the hydroxymethyl functionality offers versatility for further functionalization. This compound is particularly useful in the synthesis of bioactive molecules, including alkaloids and peptidomimetics, due to its rigid piperidine scaffold and modifiable side chain. Its high purity and well-defined stereochemistry ensure reproducibility in complex synthetic routes.

(2R,6R)-rel-tert-Butyl 4-(hydroxymethyl)-2,6-dimethylpiperidine-1-carboxylate structure

658076-63-2 structure

Product Name:(2R,6R)-rel-tert-Butyl 4-(hydroxymethyl)-2,6-dimethylpiperidine-1-carboxylate

CAS No:658076-63-2

MF:C₁₃H₂₅NO₃

MW:243.342504262924

CID:2086812

Update Time:2025-10-29

(2R,6R)-rel-tert-Butyl 4-(hydroxymethyl)-2,6-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (2R,6R)-rel-tert-Butyl 4-(hydroxymethyl)-2,6-dimethylpiperidine-1-carboxylate
- OXEYOBAWLIQOOL-NXEZZACHSA-N
- tert-butyl (2r,6r)-4-(hydroxymethyl)-2,6-dimethylpiperidine-1-carboxylate
- CID 90944767
- 1-Piperidinecarboxylic acid, 4-(hydroxymethyl)-2,6-dimethyl-, 1,1-dimethylethyl ester, (2R,6R)-rel-
- Inchi： 1S/C13H25NO3/c1-9-6-11(8-15)7-10(2)14(9)12(16)17-13(3,4)5/h9-11,15H,6-8H2,1-5H3/t9-,10-/m1/s1
- InChI Key： OXEYOBAWLIQOOL-NXEZZACHSA-N
- SMILES： O(C(C)(C)C)C(N1[C@H](C)CC(CO)C[C@H]1C)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 260
Topological Polar Surface Area: 49.8

Experimental Properties

Density: 1.000±0.06 g/cm3(Predicted)
Boiling Point: 326.7±15.0 °C(Predicted)
pka: 14.94±0.10(Predicted)

(2R,6R)-rel-tert-Butyl 4-(hydroxymethyl)-2,6-dimethylpiperidine-1-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(2R,6R)-rel-tert-Butyl 4-(hydroxymethyl)-2,6-dimethylpiperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B809310-10mg	(2R,6R)-rel-tert-Butyl 4-(hydroxymethyl)-2,6-dimethylpiperidine-1-carboxylate	658076-63-2	10mg	$ 253.00	2023-04-18
TRC	B809310-100mg	(2R,6R)-rel-tert-Butyl 4-(hydroxymethyl)-2,6-dimethylpiperidine-1-carboxylate	658076-63-2	100mg	$ 1918.00	2023-04-18
TRC	B809310-500mg	(2R,6R)-rel-tert-Butyl 4-(hydroxymethyl)-2,6-dimethylpiperidine-1-carboxylate	658076-63-2	500mg	$ 7600.00	2023-09-08